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Compound of Interest

Compound Name: Erbium sulfate

cat. No.: BOg5261

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
erbium sulfate, its synthesis, and structural characteristics, tailored for a technical audience.

Chemical Formula and Structure

Erbium sulfate is an inorganic compound of the rare earth metal erbium. It primarily exists in
two forms: the anhydrous salt and the octahydrate.

e Anhydrous Erbium Sulfate: The chemical formula is Er2(SOa4)s.[1][2] It presents as a pink
crystalline solid.[1]

» Erbium Sulfate Octahydrate: The chemical formula is Er2(SOa4)3-8H20.[3][4][5][6][7] This
form consists of pink, monoclinic crystals.[3][6][7] It is isomorphic with the corresponding
yttrium, praseodymium, and neodymium salts.[3]

The general chemical formula for rare earth sulfates is RE2(S0a4)3-nH20, where 'RE' represents
a rare earth element.[8] Upon heating, erbium sulfate octahydrate loses its water of hydration.
[3] Further heating to 850-950 °C will cause the loss of SOs to form Er202S0a4, and upon
reaching 1050-1150 °C, it decomposes to erbium(lll) oxide (Er203).[8]

Quantitative Data

The key physical and chemical properties of both anhydrous and octahydrate forms of erbium
sulfate are summarized in the table below for easy comparison.
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Property

Anhydrous Erbium Sulfate

Erbium Sulfate
Octahydrate

Molecular Formula

Erz(SOa)s

Erz(S04)3-8H20

Molar Mass 622.69 g/mol [1] 766.83 g/mol [4][7]
Appearance Pink crystalline solid[1] Pink monoclinic crystals[3][6]
) 3.217 g/cm?3[1] or 3.205

Density 3.678 g/cm3[1][3]
g/cm3[3]
Melting Point Decomposes on heating[3] Decomposes at 400 °CJ[1]

Solubility in Water

Soluble with heat evolution[3]

16 g/100 mL at 20 °C; 6.53
/100 mL at 40 °C[1][3]

CAS Number

13478-49-4[1][3]

10031-52-4[1][4][6][7]

Experimental Protocols

Synthesis of Erbium(lll) Sulfate

A common method for the laboratory synthesis of erbium sulfate involves the reaction of

erbium(lll) oxide with sulfuric acid.[1]

Materials:

o Erbium(lIl) oxide (Er203)

e Concentrated sulfuric acid (H2SOa)

¢ Distilled water

o Beaker

e Stirring rod

» Heating plate (optional)

e Evaporating dish
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Procedure:

o Carefully add a stoichiometric amount of erbium(lll) oxide powder to a beaker containing a
calculated volume of sulfuric acid solution. The reaction is as follows: Er20s + 3H2SO4 -
Erz2(SOa4)s + 3H20[1]

 Stir the mixture gently. The reaction may be exothermic. If necessary, gentle heating can be
applied to facilitate the dissolution of the oxide.

e Once the erbium oxide has completely dissolved, a clear pink solution of erbium sulfate will
be formed.

o For the preparation of erbium sulfate octahydrate crystals, the resulting solution can be
transferred to an evaporating dish and allowed for slow evaporation at room temperature
(20-25 °C).[3]

e As the water evaporates, pink monoclinic crystals of Er2(SQOa)3-8H20 will form.

e The crystals can then be collected by filtration and dried.

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of erbium sulfate.
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Caption: Workflow for the synthesis of erbium sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Erbium(lll) sulfate - Wikipedia [en.wikipedia.org]
e 2. americanelements.com [americanelements.com]
¢ 3. Erbium Sulfate [drugfuture.com]

e 4. Erbium sulfate octahydrate | Er2H16020S3 | CID 25021617 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. Erbium Sulfate Er2(S04)3.8H20 Wholesale [attelements.com]

e 6. ERBIUM SULFATE | 10031-52-4 [chemicalbook.com]

e 7. ERBIUM SULFATE Nine Chongging Chemdad Co. , Ltd [chemdad.com]

o 8. Rare Earth Sulfates - Rare Earth Metal / Alfa Chemistry [rareearth.alfa-chemistry.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Erbium Sulfate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085261#erbium-sulfate-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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